Cas no 81121-20-2 (4-Methoxy Retinoic Acid)

• Product Name: 4-Methoxy Retinoic Acid
• CAS No: 81121-20-2
• Molecular Formula: C₂₁H₃₀O₃
• Molecular Weight: 330.461106777191
• CID: 826818
• PubChem ID: 57369884

4-Methoxy Retinoic Acid Properties

Names and Identifiers

• 4-Methoxy Retinoic Acid
• 4-Methoxy Retinoic A
• 9-(3-methoxy-2,6,6-trimethylcyclohexen-1-yl)-3,7-dimethylnona-2,4,6,8-tetraenoic acid
• 4-Methoxyretinoic acid (ACI)
• Retinoic acid, 4-methoxy-, (±)- (ZCI)
• 81121-20-2
• (+/-)-4-Methoxyretinoic Acid
• AKOS030254550
• DTXSID40724576
• Retinoic Acid Impurity F
• 4-Methoxyretinoic acid

• InChIKey： KZKUSKHEEFFSTO-XPSLGPGOSA-N
• Inchi： 1S/C21H30O3/c1-15(8-7-9-16(2)14-20(22)23)10-11-18-17(3)19(24-6)12-13-21(18,4)5/h7-11,14,19H,12-13H2,1-6H3,(H,22,23)/b9-7+,11-10+,15-8+,16-14+
• SMILES： C(/C1C(C)(C)CCC(OC)C=1C)=C\C(\C)=C\C=C\C(\C)=C\C(=O)O

Computed Properties

• Exact Mass: 330.21900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 330.21949481g/mol
• Heavy Atom Count: 24
• Complexity: 613
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 4
• Covalently-Bonded Unit Count: 1
• XLogP3: 5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• LogP: 5.22750
• PSA: 46.53000
• Melting Point: 163-165°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Retinoids